Cas no 1932-08-7 (Acenaphthenequinone Dioxime)

• Product Name: Acenaphthenequinone Dioxime
• CAS No: 1932-08-7
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• MDL: MFCD00059513
• CID: 216151
• PubChem ID: 87562479
• Update Time: 2025-06-10

Acenaphthenequinone Dioxime Chemical and Physical Properties

Names and Identifiers

• 1,2-Acenaphthylenedione,1,2-dioxime
• ACENAPHTHENEQUINONE DIOXIME
• Acanaphthenchinon-dioxim
• Acenaphthen-1,2-dion-dioxim
• Acenaphthenchinon-dioxim
• acenaphthene-1,2-dione dioxime
• Acetonaphthochinondioxim
• n-hydroxy-2-nitrosoacenaphthylen-1-amine
• Acenaphthylene-1,2-dione dioxime
• acenaphthene-quinone dioxime
• VZ31172
• acenaphthenchinondioxim
• NSC-31680
• 1,2-Dihydroacenaphthylen-1,2-dion-dioxime
• 1,2-Dihydroacenaphthylen-1,2-dion-dioxim
• ZBHVKJFVTXXTEQ-PHEQNACWSA-N
• A0981
• NSC31680
• (NE)-N-[(2E)-2-hydroxyiminoacenaphthylen-1-ylidene]hydroxylamine
• (1E,2E)-1,2-Acenaphthylenedione dioxime #
• 1932-08-7
• Acenaphthenequinone Dioxime

• MDL： MFCD00059513
• Inchi： 1S/C12H8N2O2/c15-13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)14-16/h1-6,15-16H/b13-11+,14-12+
• InChI Key： ZBHVKJFVTXXTEQ-PHEQNACWSA-N
• SMILES： O/N=C1/C(/C2=CC=CC3=CC=CC/1=C23)=N/O

Computed Properties

• Exact Mass: 212.05900
• Monoisotopic Mass: 212.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 446.1±55.0 °C at 760 mmHg
• Flash Point: 223.6±31.5 °C
• Refractive Index: 1.737
• PSA: 65.18000
• LogP: 2.21000
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Acenaphthenequinone Dioxime Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Acenaphthenequinone Dioxime

Acenaphthenequinone Dioxime (CAS No. 1932-08-7): Properties, Applications, and Research Insights

Acenaphthenequinone Dioxime (CAS 1932-08-7) is a specialized organic compound with a unique molecular structure, combining the acenaphthenequinone backbone with dioxime functional groups. This compound has garnered significant attention in recent years due to its versatile applications in materials science, analytical chemistry, and industrial processes. Researchers and manufacturers alike are increasingly exploring its potential, particularly in the development of advanced chelating agents, photocatalysts, and polymer stabilizers.

The molecular formula of Acenaphthenequinone Dioxime (C12H8N2O2) features a fused polycyclic aromatic system, which contributes to its remarkable stability and reactivity. This structural characteristic makes it an ideal candidate for coordination chemistry applications, where it acts as a bidentate ligand for transition metals. Recent studies have highlighted its efficacy in metal ion detection systems, a topic of growing interest in environmental monitoring and water purification technologies.

One of the most searched questions regarding CAS 1932-08-7 relates to its synthesis methods. The compound is typically prepared through the controlled oxidation of acenaphthene followed by oximation, a process that has been optimized for high yield and purity. Industry professionals frequently inquire about scalable production techniques, reflecting the compound's expanding commercial relevance. The green chemistry community has shown particular interest in developing eco-friendly synthesis routes for this material, aligning with global sustainability trends.

In the field of advanced materials, Acenaphthenequinone Dioxime has demonstrated promising results as a cross-linking agent for specialty polymers. Its ability to form stable complexes with various metal ions makes it valuable for creating high-performance elastomers and thermoset resins. These applications are particularly relevant to the automotive and aerospace industries, where demand for lightweight, durable materials continues to rise.

Analytical chemists have explored 1932-08-7 as a chromogenic reagent for selective metal ion detection. Its distinct color change upon complexation with specific cations offers advantages in sensor development, a rapidly growing area in diagnostic technologies. This property has sparked interest in medical research circles, particularly for potential applications in point-of-care testing devices.

The thermal stability of Acenaphthenequinone Dioxime makes it suitable for high-temperature applications, another frequently searched topic. Studies have shown that derivatives of this compound maintain structural integrity at elevated temperatures, suggesting potential uses in energy storage systems and electronic components. This characteristic aligns well with current research trends in next-generation batteries and flexible electronics.

From a commercial perspective, the global market for specialty chemicals like Acenaphthenequinone Dioxime is experiencing steady growth. Industry reports indicate increasing demand from the paints and coatings sector, where the compound's UV-stabilizing properties are particularly valued. Manufacturers are actively developing formulation strategies to enhance the compound's performance in these applications while maintaining cost-effectiveness.

Recent advancements in computational chemistry have enabled more precise predictions of 1932-08-7's behavior in various systems. Molecular modeling studies have provided valuable insights into its electronic structure and reactivity patterns, information that is highly sought after by researchers working on molecular design projects. These computational approaches have significantly accelerated the development of new derivatives with tailored properties.

Quality control remains a critical consideration for users of Acenaphthenequinone Dioxime. Standard analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and confirm structural integrity. The compound's spectroscopic characteristics have been well-documented, providing reliable reference data for quality assurance protocols.

Looking ahead, research into CAS 1932-08-7 continues to uncover novel applications. Emerging studies explore its potential in organic electronics, particularly as a component in organic semiconductors and photovoltaic materials. These developments align with the growing emphasis on renewable energy technologies and sustainable material solutions, areas that consistently rank high in scientific and industrial search queries.

For researchers considering working with Acenaphthenequinone Dioxime, proper handling procedures and storage conditions are essential considerations. While the compound is generally stable under recommended conditions, maintaining appropriate environmental controls ensures optimal performance in experimental and industrial settings. These practical aspects frequently appear in technical forums and discussion boards dedicated to chemical research and process optimization.

The intellectual property landscape surrounding 1932-08-7 reflects its commercial importance. Numerous patents describe innovative applications and manufacturing processes for this compound and its derivatives. This patent activity indicates ongoing innovation in the field and suggests potential areas for future research and development investment.

In academic circles, Acenaphthenequinone Dioxime serves as an excellent model compound for teaching advanced concepts in organic chemistry and coordination chemistry. Its well-defined reactivity and clear spectroscopic signatures make it particularly valuable for educational demonstrations and laboratory exercises, addressing a common need expressed by chemistry educators worldwide.

As the scientific community continues to explore the full potential of CAS 1932-08-7, interdisciplinary collaborations are likely to yield further breakthroughs. The compound's unique combination of structural features and functional versatility positions it as a valuable building block for materials innovation across multiple industries. Future research directions may include exploration of its biological activity and potential pharmaceutical applications, though these areas require careful investigation and validation.